Cas no 1193388-27-0 (Phenyl(pyridin-4-yl)methanamine hydrochloride)

• Product Name: Phenyl(pyridin-4-yl)methanamine hydrochloride
• CAS No: 1193388-27-0
• MF: C₁₂H₁₃ClN₂
• MW: 220.698021650314
• CID: 1091144
• PubChem ID: 20848000
• Update Time: 2025-11-01

Phenyl(pyridin-4-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Phenyl(pyridin-4-yl)methanamine hydrochloride
• EN300-12388
• CS-0306405
• 1-PHENYL-1-(PYRIDIN-4-YL)METHANAMINE HYDROCHLORIDE
• 1-phenyl-1-pyridin-4-ylmethanamine hydrochloride
• SMR000515868
• CHEMBL1543456
• 1193388-27-0
• MLS001208403

• Inchi： 1S/C12H12N2.ClH/c13-12(10-4-2-1-3-5-10)11-6-8-14-9-7-11;/h1-9,12H,13H2;1H
• InChI Key： YBCKPYNABGIPHG-UHFFFAOYSA-N
• SMILES： Cl.NC(C1C=CN=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 220.0767261g/mol
• Monoisotopic Mass: 220.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on Phenyl(pyridin-4-yl)methanamine hydrochloride

Recent Advances in the Study of Phenyl(pyridin-4-yl)methanamine Hydrochloride (CAS: 1193388-27-0)

Phenyl(pyridin-4-yl)methanamine hydrochloride (CAS: 1193388-27-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies due to its potential applications in drug discovery and development. The following research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the importance of Phenyl(pyridin-4-yl)methanamine hydrochloride as a key intermediate in the synthesis of novel pharmacologically active molecules. Researchers have explored its utility in the development of compounds targeting central nervous system (CNS) disorders, leveraging its ability to modulate neurotransmitter systems. The compound's structural motif, featuring a phenyl group linked to a pyridine ring via a methanamine bridge, has been identified as a critical pharmacophore in several drug candidates.

In a recent publication, a team of researchers demonstrated the efficient synthesis of Phenyl(pyridin-4-yl)methanamine hydrochloride using a multi-step organic synthesis approach. The study reported high yields and purity, which are essential for its application in subsequent drug development processes. The synthetic route was optimized to minimize by-products and improve scalability, making it a viable option for industrial-scale production.

Another significant area of research involves the biological evaluation of Phenyl(pyridin-4-yl)methanamine hydrochloride and its derivatives. Preliminary in vitro studies have shown promising activity against specific enzyme targets, including monoamine oxidases (MAOs) and kinases. These findings suggest potential applications in the treatment of neurodegenerative diseases and cancer. Further in vivo studies are underway to validate these observations and assess the compound's pharmacokinetic and safety profiles.

The therapeutic potential of Phenyl(pyridin-4-yl)methanamine hydrochloride is further supported by computational studies. Molecular docking and dynamics simulations have revealed its high binding affinity for certain protein targets, providing insights into its mechanism of action. These computational approaches are instrumental in guiding the design of more potent and selective derivatives.

In conclusion, Phenyl(pyridin-4-yl)methanamine hydrochloride (CAS: 1193388-27-0) represents a promising scaffold in medicinal chemistry. Its versatile applications in drug discovery, coupled with recent advancements in its synthesis and biological evaluation, underscore its importance in the field. Future research should focus on expanding its therapeutic scope and optimizing its pharmacological properties to facilitate clinical translation.